Cas no 2227792-26-7 (2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile)

• Product Name: 2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile
• CAS No: 2227792-26-7
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 6019260
• PubChem ID: 165688071
• Update Time: 2025-06-10

2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile
• EN300-1947510
• 2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile
• 2227792-26-7

• Inchi： 1S/C9H6F3NO/c10-9(11,12)8(14)7-4-2-1-3-6(7)5-13/h1-4,8,14H/t8-/m1/s1
• InChI Key： PUPYJBNUHHPIKM-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=CC=CC=1C#N)O)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44Ų

Additional information on 2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile

Professional Introduction to 2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile (CAS No. 2227792-26-7)

2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile, identified by its CAS number 2227792-26-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The unique structural features of this molecule, particularly the incorporation of a trifluoromethyl group and a chiral center at the 1-position, make it a valuable intermediate in the synthesis of various bioactive molecules.

The trifluoromethyl group, denoted as -CF₃, is a crucial substituent in organic chemistry due to its ability to enhance the metabolic stability and lipophilicity of molecules. This property is particularly beneficial in pharmaceutical applications, where such modifications can improve drug absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of this group in 2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile suggests that it may serve as a key building block in the development of novel therapeutic agents.

The chiral center at the 1-position, specified as (1R), indicates that this compound exists as a single enantiomer, which is critical for its biological activity. Enantiomers are mirror-image isomers that can exhibit different pharmacological properties. In pharmaceutical research, the precise control of stereochemistry is essential to ensure efficacy and minimize side effects. The (1R) configuration of 2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile underscores its potential as a chiral precursor in drug design.

Benzonitrile derivatives have been widely studied for their diverse biological activities. These compounds often serve as intermediates in the synthesis of agrochemicals, dyes, and pharmaceuticals. The hydroxyethyl group in this molecule introduces a polar functional moiety that can influence solubility and interactions with biological targets. Such structural features make 2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced biological properties. Fluorine atoms can significantly alter the electronic and steric properties of molecules, leading to improved pharmacokinetic profiles. The incorporation of multiple fluorine atoms, as seen in the trifluoromethyl group of 2227792-26-7, can enhance binding affinity and metabolic resistance. This has led to the exploration of fluorinated benzonitrile derivatives as potential drug candidates.

The synthesis of 2227792-26-7 involves sophisticated organic reactions that highlight the expertise required in fine chemical synthesis. The process typically begins with the preparation of appropriately substituted benzene precursors followed by functional group transformations to introduce the nitrile and trifluoromethyl groups. The enantioselective synthesis of chiral compounds like this one often requires advanced catalytic methods or chiral auxiliaries to achieve high enantiomeric purity.

The applications of 2227792-26-7 extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For instance, fluorinated benzonitrile derivatives have been investigated for their potential use as liquid crystals or organic semiconductors due to their unique electronic properties. Additionally, these compounds can serve as intermediates in the synthesis of herbicides and pesticides, where their structural features contribute to improved efficacy and environmental stability.

The latest research trends indicate that benzonitrile derivatives are being increasingly explored for their anti-inflammatory, antimicrobial, and anticancer properties. Studies have demonstrated that modifications at the nitrile and aromatic positions can significantly alter biological activity. For example, certain benzonitrile derivatives have shown promising results in preclinical studies for their ability to inhibit key enzymes involved in cancer cell proliferation. The structural motifs present in 2227792-26-7, including the trifluoromethyl and hydroxyethyl groups, align well with these pharmacophoric patterns.

In conclusion, 2227792-26-7, or more formally known as 2-(1R)-2,2,2-trifluoro-1-hydroxyethylbenzonitrile, represents a fascinating compound with significant potential in multiple domains of chemical research. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated benzonitrile derivatives, 2227792-26-7 will undoubtedly play a crucial role in advancing both pharmaceutical and material sciences.